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Compound of Interest

Compound Name: Isocyanatoethyne
CAS No.: 67723-39-1
Cat. No.: B13924246
Get Quote
. J

Protocols for Modeling, Detection, and Prebiotic

Relevance
) CAS Registry Number: 66723-96-4 (Generic for isomer group, specific registry varies by

synthesis)

Executive Summary & Strategic Relevance

Isocyanatoethyne (HC2NCO) represents a critical "missing link" in the structural evolution of
interstellar organic matter. As the alkyne derivative of isocyanic acid (HNCO), it bridges the gap
between simple nitriles and complex peptide-backbone precursors. While its methylated
cousin, Methyl Isocyanate (CHsNCO), has been detected in hot cores (e.g., Sgr B2, Orion KL)
and comets (67P/C-G), HC2NCO remains a high-priority search target.

Why This Molecule Matters:

» Prebiotic Scaffold: The -N=C=0 moiety is a direct precursor to peptide bonds via hydrolysis
or reaction with amines, making HC2NCO a potential prebiotic feedstock delivered via

cometary ices.
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Structural Probe: Its quasilinear geometry serves as a sensitive probe for the physical
conditions (temperature, density) of molecular clouds, though this same property
complicates spectral assignment.

Network Validation: The abundance ratio of HC2NCO relative to HNCO and CHsNCO
provides a stringent test for gas-grain chemical models, distinguishing between radical-
radical surface recombination and gas-phase substitution pathways.

Physicochemical Properties & Spectroscopic Data

Accurate modeling requires precise input parameters. The following data is curated from
laboratory microwave spectroscopy and ab initio calculations.

Table 1: Spectrascopic Parameters for HCoNCO

Parameter Value Uncertainty Notes
Formula
Symmetry - Quasilinear backbone

Rotational Constant ( Derived from semirigid

~4280 MHz
) MHz bender analysis
) Strong
Dipole Moment (
| ~2.1D D -type transitions
expected
Dipole Moment ( Weak
<05D
) -type spectrum
Vibrational Mode ( Low-frequency CNC
~150 cm—* - .
) bending mode
Ground State - Closed-shell singlet

Technical Note on Quasilinearity: HC2NCO exhibits a low barrier to linearity at the nitrogen
atom, leading to large amplitude bending motions. Standard rigid-rotor Hamiltonians fail to
predict high-
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transitions accurately.

e Protocol: Use a Semirigid Bender (SRB) model or specific Hamiltonians that account for
vibration-rotation interaction when generating line lists for ALMA/GBT observations.

Astrochemical Modeling Protocol

To accurately predict the abundance of HC2NCO, researchers must update kinetic databases
(e.g., KIDA, UMIST) with both gas-phase and grain-surface pathways.

3.1 Gas-Phase Chemistry

The primary gas-phase production route involves the reaction of the isocyanato radical (NCO)
with acetylene (CzHz), although this often possesses a batrrier.

» Reaction:

o Rate Coefficient (
):
cm3 s~1 (Estimated)

o Mechanism: Addition-elimination. The NCO radical attacks the triple bond, forming a
transient intermediate before H-elimination.

3.2 Grain-Surface Chemistry (Dominant Pathway)

Models suggest HC2NCO is formed primarily on dust grains covered in icy mantles, where
radical mobility is driven by thermal hopping or tunneling.

¢ Mechanism: Radical-Radical Recombination
o Accretion:

and

o Diffusion: Species migrate on the surface (

K).
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o Reaction:

o Desorption: Thermal desorption (in Hot Cores) or Cosmic-Ray Induced Desorption (in Cold
Clouds).

3.3 Destruction Pathways

o Photodissociation:

(Rate
in diffuse field).

¢ lon-Molecule:

(Langevin rate).

Visualization: Formation & Detection Workflow

The following diagrams illustrate the chemical network and the experimental/observational
workflow required to confirm this species.

Diagram 1: Isocyanatoethyne Reaction Network

This pathway map highlights the competition between gas-phase and grain-surface synthesis.
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Caption: Dual-phase formation network showing the dominant grain-surface recombination
pathway and subsequent desorption into the gas phase.

Diagram 2: Observational Validation Protocol

A self-validating workflow for confirming detection in complex spectral surveys.
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Caption: Step-by-step observational workflow from laboratory characterization to rigorous
spectral confirmation.

Prebiotic Implications

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13924246/docs?utm_src=pdf-body-img#application-note-isocyanatoethyne-hc-nco-in-astrochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13924246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The detection of HC2NCO would have profound implications for the "RNA World" and "Peptide
World" hypotheses.

o Peptide Bond Formation: Isocyanates are electrophilic at the carbon center. In the presence
of amines (e.g., Methylamine, also detected in ISM), HC2NCO can undergo nucleophilic
attack to form urea derivatives or peptide-like bonds.

o Activation Chemistry: Similar to methyl isocyanate, HC2NCO may act as an activating agent
for amino acids in prebiotic soup scenarios, facilitating polymerization on early Earth or icy
moons (e.g., Enceladus).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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